5-benzyl-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol
• IUPAC Name: 5-benzyl-4-methyl-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C17H18N2O/c1-13-11-17(20)18-15-9-5-6-10-16(15)19(13)12-14-7-3-2-4-8-14/h2-10,13H,11-12H2,1H3,(H,18,20)
• InChI Key: FLNDPTGZYAGYGU-UHFFFAOYSA-N
• SMILES: CC1CC(=O)NC2=CC=CC=C2N1CC3=CC=CC=C3

Description

5-benzyl-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is a chemical compound that belongs to the benzodiazepine family. It has been the subject of scientific research due to its potential applications in the field of medicine. The compound is known for its ability to interact with the central nervous system and produce anxiolytic and sedative effects.

Mechanism of Action

The mechanism of action of 5-benzyl-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one involves the binding of the compound to the benzodiazepine site on the GABA-A receptor. This binding enhances the activity of the GABA-A receptor, leading to an increase in the inhibitory neurotransmitter GABA, which produces anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-benzyl-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one include an increase in GABA activity, a decrease in neuronal excitability, and an overall reduction in anxiety and seizure activity. The compound has also been found to produce sedative effects, which can lead to drowsiness and impaired cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 5-benzyl-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one in lab experiments include its well-characterized mechanism of action, its ability to produce consistent effects, and its potential for use in the treatment of anxiety disorders, insomnia, and epilepsy. The limitations of using the compound in lab experiments include its sedative effects, which can interfere with cognitive function, and its potential for abuse and dependence.

Future Directions

For research could focus on the development of more selective compounds, investigation of the compound's potential for use in the treatment of other neurological disorders, and the exploration of its mechanisms of action at the molecular level.

Synthesis Methods

The synthesis of 5-benzyl-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one can be achieved through several methods. One of the most common methods involves the reaction of 2-amino-5-methylbenzoic acid with benzyl chloride in the presence of a base to form the benzyl ester. The benzyl ester is then reacted with 2-aminoacetophenone in the presence of a reducing agent to form the desired compound.

Scientific Research Applications

5-benzyl-4-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one has been the subject of scientific research due to its potential applications in the field of medicine. The compound has been found to possess anxiolytic, sedative, and anticonvulsant properties, which make it a potential candidate for the treatment of anxiety disorders, insomnia, and epilepsy.